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Compound of Interest

Compound Name:
Methyl 1-Cbz-azetidine-3-

carboxylate

Cat. No.: B1521072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Methyl 1-Cbz-azetidine-3-carboxylate (CAS No: 757239-60-4). Due to the limited availability

of a complete safety data sheet (SDS) for this specific compound, this guide incorporates data

from structurally related azetidine derivatives to provide a conservative and thorough safety

assessment.

Hazard Identification and Classification
While a specific GHS classification for Methyl 1-Cbz-azetidine-3-carboxylate is not readily

available, data from analogous compounds, such as Methyl 1-Boc-azetidine-3-carboxylate and

Methyl azetidine-3-carboxylate hydrochloride, suggest potential hazards.[1] A conservative

approach should be adopted, treating the compound as potentially hazardous.

Inferred Potential Hazards:

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Acute Oral Toxicity: May be harmful if swallowed.
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Based on these potential hazards, the following GHS pictograms and statements should be

considered:

GHS Pictogram Signal Word
Hazard Statements
(Inferred)

alt text Warning

H302: Harmful if

swallowed.H315: Causes skin

irritation.[1]H319: Causes

serious eye irritation.[1]H335:

May cause respiratory

irritation.[1]

Physical and Chemical Properties
A summary of the available physical and chemical properties for Methyl 1-Cbz-azetidine-3-
carboxylate is provided below.

Property Value Source

Molecular Formula C13H15NO4 [2][3]

Molecular Weight 249.26 g/mol [2]

CAS Number 757239-60-4 [2][3][4]

Appearance
Not specified (likely a solid or

liquid)

Boiling Point 414.9 ± 45.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

Purity ≥97.0% [2]

Synonyms

Azetidine-1,3-dicarboxylic acid

1-benzyl ester 3-methyl ester;

1,3-Azetidinedicarboxylic acid,

3-methyl 1-(phenylmethyl)

ester

[2]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of the compound.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[4]

Wear suitable personal protective equipment (PPE), including gloves, lab coat, and safety

goggles.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container.[1][4]

Keep in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials and foodstuff containers.[4]

Protect from moisture.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Methyl 1-Cbz-
azetidine-3-carboxylate:
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PPE Type Specifications

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[4]

Skin Protection

Chemical-impermeable gloves (inspect prior to

use). Fire/flame resistant and impervious

clothing.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with

appropriate cartridges.[4]

First-Aid Measures
In case of exposure, follow these first-aid procedures immediately:

Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4][6]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4][6]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4][6]

Accidental Release and Fire-Fighting Measures
Accidental Release:
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Ensure adequate ventilation and evacuate personnel to safe areas.[4]

Remove all sources of ignition.[4]

Use personal protective equipment to avoid contact with the spilled material.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[4]

Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[6]

Specific Hazards: The thermal decomposition products are not specified but may include

carbon oxides and nitrogen oxides.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4][6]

Stability and Reactivity
Reactivity: The reactivity of azetidines is influenced by their ring strain, making them more

reactive than related pyrrolidines but more stable than aziridines.[7]

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

Conditions to Avoid: Avoid dust formation, excess heat, and sources of ignition.[4][5]

Incompatible Materials: No specific data is available, but strong oxidizing agents should be

avoided as a general precaution.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon monoxide, carbon dioxide, and nitrogen oxides.[5]
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Experimental Protocols
Standard Operating Procedure for Handling Azetidine
Derivatives
This protocol outlines a general procedure for the safe handling of Methyl 1-Cbz-azetidine-3-
carboxylate in a laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible.[5]

Gather all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Conduct all manipulations of the compound within the chemical fume hood.

If the compound is a solid, handle it carefully to avoid creating dust.

If the compound is a liquid, use appropriate pipetting techniques to avoid splashes and

aerosol formation.

Keep the container tightly closed when not in use.[1][4]

Disposal:

Dispose of waste in a designated, labeled hazardous waste container.[4]

Do not discharge into the environment or drains.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations
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Hazard Identification

Hazard Classification

Hazard Communication

Physical, Health, & Environmental
Hazards Evaluation

Assign to Hazard Class
(e.g., Flammable Liquid, Carcinogen)

Assign to Hazard Category
(e.g., Category 1, 2, 3)

Severity of Hazard

Label Elements Safety Data Sheet (SDS)

Signal Word
(Danger or Warning) Hazard Statements Precautionary Statements Pictograms

Click to download full resolution via product page

Caption: GHS Hazard Classification and Communication Workflow.
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Spill Detected

Alert Personnel & Evacuate Area

Assess the Spill
(Identify Chemical, Quantity, Hazards)

Don Appropriate PPE

Contain the Spill
(Use absorbents, dikes)

Neutralize (if applicable & safe)

Clean Up Spill Residue

Decontaminate Area & Equipment

Package Waste in Labeled Container

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General Workflow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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